Cas no 898781-77-6 (1-(2,4-difluorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one)

• Product Name: 1-(2,4-difluorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one
• CAS No: 898781-77-6
• MF: C₁₆H₁₄F₂OS
• MW: 292.343570232391
• CID: 1948147
• PubChem ID: 24726008
• Update Time: 2025-04-21

1-(2,4-difluorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one
• 2',4'-difluoro-3-(4-thiomethylphenyl)propiophenone
• MFCD03843289
• AKOS016021405
• 1-(2,4-Difluorophenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one
• 1-(2,4-Difluorophenyl)-3-[4-(methylsulfanyl)phenyl]-1-propanone
• 898781-77-6
• DTXSID80644401

• MDL： MFCD03843289
• Inchi： 1S/C16H14F2OS/c1-20-13-6-2-11(3-7-13)4-9-16(19)14-8-5-12(17)10-15(14)18/h2-3,5-8,10H,4,9H2,1H3
• InChI Key： YGIKVYYEZBZPNQ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(C1C=CC(=CC=1F)F)=O

Computed Properties

• Exact Mass: 292.07300
• Monoisotopic Mass: 292.07334256Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 4.50220